![molecular formula C21H18FN7O B2754171 1-(4-fluorophenyl)-3-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)urea CAS No. 1013836-16-2](/img/structure/B2754171.png)
1-(4-fluorophenyl)-3-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)urea
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Description
1-(4-fluorophenyl)-3-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C21H18FN7O and its molecular weight is 403.421. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Agents Targeting P53 in Cancer
A study focused on the synthesis of (imidazo[1,2-a]pyrazin-6-yl)ureas, which showed cytostatic activity against non-small cell lung cancer cell lines, highlighting a promising avenue for reactivating mutant p53, a common target in cancer therapy. This suggests potential applications of similar urea derivatives in oncology, particularly for lung cancer treatment (Bazin et al., 2016).
Rheology and Gelation of Low Molecular Weight Hydrogelators
Another research area involves the rheology and morphology of gels formed by urea derivatives. One study demonstrated how 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic conditions, indicating the potential for creating tunable physical properties in hydrogel materials, which could have applications in drug delivery and tissue engineering (Lloyd & Steed, 2011).
Psoriasis Treatment via FLT3 Inhibition
The compound has been explored for its inhibitory activity against FMS-like tyrosine kinase 3 (FLT3), showing significant antipsoriatic effects in animal models. This research points to the therapeutic potential of FLT3 inhibitors derived from urea compounds in treating autoimmune diseases like psoriasis (Guo-Bo Li et al., 2016).
Antibacterial Applications
Research into heterocyclic compounds containing a sulfonamido moiety, including urea derivatives, has identified several with high antibacterial activities. This indicates the role of such compounds in developing new antibiotics or antibacterial agents, addressing the growing concern of antibiotic resistance (Azab et al., 2013).
Cytokinin-like Activity in Plant Biology
Urea derivatives have been identified as having cytokinin-like activity, influencing cell division and differentiation in plants. This research suggests applications in agriculture and horticulture, potentially enhancing crop yields and facilitating plant propagation (Ricci & Bertoletti, 2009).
properties
IUPAC Name |
1-(4-fluorophenyl)-3-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN7O/c1-14-12-13-29(28-14)20-11-10-19(26-27-20)23-16-6-8-18(9-7-16)25-21(30)24-17-4-2-15(22)3-5-17/h2-13H,1H3,(H,23,26)(H2,24,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGIPVEXZCOFTTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.